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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of StickyCat Cl, a
second-generation Grubbs-type catalyst, in ring-closing metathesis (RCM) reactions. The

information is intended to guide researchers in optimizing catalyst loading and reaction times

for the synthesis of a variety of cyclic compounds, including nitrogen- and oxygen-containing

heterocycles and macrocycles.

Introduction to StickyCat Cl
StickyCat Cl is a ruthenium-based olefin metathesis catalyst featuring a quaternary ammonium

tag. This unique feature renders the catalyst soluble in water but insoluble in many common

organic solvents.[1] This property simplifies post-reaction purification, as the catalyst can be

readily removed by simple filtration or extraction. The catalyst exhibits high stability and activity,

comparable to other second-generation Grubbs catalysts.

Key Advantages of StickyCat Cl in RCM:
Simplified Purification: The insolubility of StickyCat Cl in common organic solvents allows for

easy removal of the catalyst from the reaction mixture, minimizing ruthenium contamination

in the final product.

High Catalytic Activity: Demonstrates excellent performance in the formation of various ring

sizes, including challenging macrocycles.
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Broad Substrate Scope: Tolerates a wide range of functional groups, making it a versatile

tool for the synthesis of complex molecules.

Data Presentation: Catalyst Loading and Reaction
Time for RCM
The following tables summarize the performance of StickyCat Cl and its immobilized

counterpart (StickyCat Cl on silica gel) in the RCM of various substrates. These data provide a

starting point for reaction optimization.

Table 1: RCM of N-heterocycle Precursors

Substra
te

Product
Ring
Size

Catalyst
Catalyst
Loading
(mol%)

Solvent
Temper
ature
(°C)

Time
Yield
(%)

N,N-

Diallyl-p-

toluenes

ulfonami

de

5
StickyCat

Cl@SiO₂
1 Toluene 80 10 min >99

N-Boc-

diallylami

ne

5

StickyCat

Cl@SBA-

15

- - - -
High

TONs

Data for StickyCat Cl@SiO₂ from a study on immobilized catalysts, where StickyCat Cl is
referred to as 13a.[2] High turnover numbers (TONs) were reported for the RCM of N-Boc-

diallylamine with a related immobilized system.[2]

Table 2: RCM for Macrocyclization
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Substra
te

Product
Ring
Size

Catalyst
Catalyst
Loading
(mol%)

Solvent
Temper
ature
(°C)

Time
Yield
(%)

Diethyl

diallylmal

onate

5
Grubbs II

type
1 CH₂Cl₂ 30 1-2 h >95

Data for a standard RCM of diethyl diallylmalonate using a generic second-generation Grubbs

catalyst provides a baseline for comparison.

Experimental Protocols
Protocol 1: General Procedure for Ring-Closing Metathesis (RCM) using StickyCat Cl

This protocol provides a general method for performing RCM of a diene substrate in an organic

solvent using StickyCat Cl.

Materials:

Diene substrate

StickyCat Cl

Anhydrous, degassed solvent (e.g., dichloromethane (DCM) or toluene)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Standard glassware for workup and purification

Procedure:

Reaction Setup:
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To a dry Schlenk flask under an inert atmosphere, add the diene substrate.

Dissolve the substrate in the chosen anhydrous, degassed solvent (a typical concentration

is 0.1 M).

Catalyst Addition:

Add the desired amount of StickyCat Cl (typically 0.5-5 mol%) to the reaction mixture.

Reaction Monitoring:

Stir the reaction mixture at the desired temperature (ranging from room temperature to 80

°C).

Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS,

or ¹H NMR). The reaction is typically complete within 1 to 24 hours.

Workup and Purification:

Upon completion, cool the reaction mixture to room temperature.

Since StickyCat Cl is insoluble in most organic solvents, it can be removed by filtration

through a pad of celite or silica gel.

Alternatively, if a more polar solvent is used where the catalyst has some solubility, an

aqueous wash can be employed to extract the catalyst.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system.

Protocol 2: Ring-Closing Metathesis of Diethyl Diallylmalonate

This protocol describes the RCM of a standard benchmark substrate, diethyl diallylmalonate, to

form a five-membered ring.

Materials:
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Diethyl diallylmalonate

StickyCat Cl

Anhydrous, degassed dichloromethane (DCM)

Schlenk flask

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Procedure:

Reaction Setup:

In a Schlenk flask under an inert atmosphere, dissolve diethyl diallylmalonate in

anhydrous, degassed DCM to a concentration of 0.1 M.

Catalyst Addition:

Add StickyCat Cl (1 mol%) to the solution.

Reaction Conditions:

Stir the reaction mixture at room temperature (approximately 20-25 °C).

Reaction Monitoring and Workup:

Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 1-2 hours.

Follow the workup and purification steps outlined in Protocol 1.

Visualizations
Diagram 1: General RCM Workflow
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General Workflow for Ring-Closing Metathesis (RCM) using StickyCat Cl
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Caption: A schematic overview of the experimental workflow for a typical RCM reaction.
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Diagram 2: Catalytic Cycle of Ruthenium-Catalyzed Olefin Metathesis

Simplified Catalytic Cycle for Ring-Closing Metathesis

[Ru]=CHR¹
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Retro [2+2]
Cycloelimination

Re-entry into cycle

Ethylene (byproduct)
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Caption: The Chauvin mechanism for olefin metathesis, illustrating the key metallacyclobutane

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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